BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: 1,3-Dimethoxy-
2-propanol in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dimethoxy-2-propanol

Cat. No.: B053713

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1,3-Dimethoxy-2-propanol as a
versatile and advantageous solvent for organic synthesis. Its unique physical and chemical
properties offer potential benefits over traditional ethereal solvents in various applications.

Introduction

1,3-Dimethoxy-2-propanol is a polar aprotic solvent with a higher boiling point than commonly
used ethers like diethyl ether and tetrahydrofuran (THF).[1] Its structure, featuring two methoxy
groups and a hydroxyl group, allows it to act as a bidentate ligand, which can enhance the
stability and reactivity of organometallic reagents.[2] These characteristics make it a promising
alternative solvent for a range of organic transformations, particularly those requiring elevated
temperatures and stabilization of reactive intermediates.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3-Dimethoxy-2-propanol is
presented below, alongside a comparison with other common ethereal solvents.
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1,3-Dimethoxy- . Tetrahydrofura .
Property Diethyl Ether 1,4-Dioxane

2-propanol n (THF)
CAS Number 623-69-8[3] 60-29-7 109-99-9 123-91-1
Molecular

C5H1203[2][3] C4H100 C4H80 C4H802
Formula
Molecular Weight

120.15[2][3] 74.12 7211 88.11
(g/mol)
Boiling Point (°C)  172.6[2] 34.6 66 101
Density (g/cm3) 0.987[2] 0.713 0.889 1.034
Flash Point (°C) 58.2[2] -45 -14 12
Solubility in ) o o

High[1] 6.9 g/100 mL Miscible Miscible
Water

Health and Safety Information

1,3-Dimethoxy-2-propanol is a flammable liquid and vapor.[3] Appropriate safety precautions
should be taken when handling this solvent.

Hazard Statement Precautionary Statement

o P210: Keep away from heat, sparks, open
H226: Flammable liquid and vapor[3] ]
flames, and hot surfaces. — No smoking.[3]

P261: Avoid breathing

H336: May cause drowsiness or dizziness[3] )
dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3]

P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse

skin with water/shower.[3]

P403+P235: Store in a well-ventilated place.
Keep cool.[3]
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Solvent Purification Protocol

For moisture-sensitive reactions, it is crucial to use anhydrous 1,3-Dimethoxy-2-propanol.
The following is a general protocol for drying the solvent.

Materials:

1,3-Dimethoxy-2-propanol

Anhydrous magnesium sulfate or calcium hydride

Distillation apparatus

Inert gas supply (Nitrogen or Argon)
Procedure:

e Pre-drying: Add anhydrous magnesium sulfate to the 1,3-Dimethoxy-2-propanol and stir for
24 hours.

« Distillation: Decant the solvent into a dry distillation flask containing a stirring bar and a
suitable drying agent like calcium hydride.

 Inert Atmosphere: Flush the distillation apparatus with a dry inert gas.

« Distill: Heat the flask to distill the solvent under an inert atmosphere. Collect the fraction
boiling at 172-173 °C.

« Storage: Store the freshly distilled solvent over activated molecular sieves (3A or 4A) in a
sealed container under an inert atmosphere.
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Pre-dry with Anhydrous MgSO4

:

(Distill from CaH2 under Inert Atmosphere)

:

(Collect Fraction at 172-173 °C)

:

(Store over Molecular Sieves)

,
>
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Initiate Grignard Formation
(Mg, 12, Solvent)

(Dropwise Addition of Aryl Halide)

l

(Grignard Reagent Formed)

Reaction with Electrophile
(e.g., Ketone)

l

(Quench with Sat. aq. NH4CD

:

(Extraction and Purification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: 1,3-Dimethoxy-2-
propanol in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053713#use-of-1-3-dimethoxy-2-propanol-as-a-
solvent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.solubilityofthings.com/13-dimethoxypropan-2-ol
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_3_Dimethoxypropane_as_a_High_Performance_Solvent_for_Grignard_Reactions.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxy-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxy-2-propanol
https://www.benchchem.com/product/b053713#use-of-1-3-dimethoxy-2-propanol-as-a-solvent-in-organic-synthesis
https://www.benchchem.com/product/b053713#use-of-1-3-dimethoxy-2-propanol-as-a-solvent-in-organic-synthesis
https://www.benchchem.com/product/b053713#use-of-1-3-dimethoxy-2-propanol-as-a-solvent-in-organic-synthesis
https://www.benchchem.com/product/b053713#use-of-1-3-dimethoxy-2-propanol-as-a-solvent-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053713?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

